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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334 Get Quote

This technical guide provides a comprehensive analysis of the safety data for 2-
Ethoxyethanol, tailored for researchers, scientists, and drug development professionals. The

information is compiled from various safety data sheets and regulatory sources to ensure a

thorough understanding of the substance's properties and associated hazards.

Physicochemical Properties
2-Ethoxyethanol is a clear, colorless liquid with a sweet, ether-like odor.[1][2] It is a versatile

solvent, miscible with water and many organic solvents.[2][3][4] Its ability to dissolve a wide

range of substances, including oils, resins, waxes, and nitrocellulose, makes it a common

component in lacquers, varnish removers, and cleaning solutions.[1][2][4]

Table 1: Physical and Chemical Properties of 2-Ethoxyethanol
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Property Value Source

Molecular Formula C4H10O2 [1][5]

Molecular Weight 90.12 g/mol [5][6]

Boiling Point 135 °C / 275 °F [3][6][7]

Melting Point -70 °C / -94 °F to -90°C [3][7]

Flash Point
40 °C / 104 °F to 120°F

(Closed Cup)
[3][6][7]

Specific Gravity 0.930 g/cm³ at 20 °C [3][6][8]

Vapor Pressure
5 mbar @ 20 °C / 7.51 hPa at

25 °C
[7][8]

Vapor Density 3.1 (Air = 1.0) [3][7][8]

Solubility Soluble in water [2][7]

Autoignition Temperature 235 °C / 455 °F [6][9]

Lower Explosive Limit (LEL) 1.7% - 1.8% [3][6][9]

Upper Explosive Limit (UEL) 14% - 15.7% [3][6][9]

Toxicological Data
2-Ethoxyethanol poses significant health risks. It can be absorbed through inhalation and skin

contact.[1] Acute exposure can cause irritation to the eyes, nose, and throat.[1][3] High-level

exposure may lead to dizziness, lightheadedness, and loss of consciousness.[3] Chronic

exposure is linked to more severe health effects, including potential damage to the kidneys,

liver, and testes, which may result in decreased fertility.[1][3][6] Furthermore, it is considered a

potential teratogen in humans based on animal studies.[1][3]

Table 2: Acute Toxicity of 2-Ethoxyethanol
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Exposure Route Species Value Source

Oral LD50 Rat 2125 - 3000 mg/kg [8][10][11]

Rabbit 1275 - 3100 mg/kg [6][11]

Mouse 2451 mg/kg [11]

Dermal LD50 Rabbit 3300 - 3900 mg/kg [8][9][10]

Guinea pig 1400 mg/kg [9]

Rat 3900 mg/kg [10][11]

Inhalation LC50 Rat
2000 ppm / 7h; 4267

ppm / 4h
[9][11]

Mouse 1820 ppm / 7h [11]

Occupational Exposure Limits
Various regulatory bodies have established occupational exposure limits to protect workers

from the adverse health effects of 2-Ethoxyethanol. These limits are crucial for implementing

appropriate safety measures in laboratory and industrial settings.

Table 3: Occupational Exposure Limits for 2-Ethoxyethanol

Organization Limit Type Value Source

OSHA (PEL) TWA (8-hr) 200 ppm (740 mg/m³) [1][12]

NIOSH (REL) TWA (10-hr) 0.5 ppm (1.8 mg/m³) [1][12]

ACGIH (TLV) TWA (8-hr) 5 ppm (18 mg/m³) [1][12]

IDLH 500 ppm [6][12]

PEL: Permissible Exposure Limit

REL: Recommended Exposure Limit

TLV: Threshold Limit Value
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TWA: Time-Weighted Average

IDLH: Immediately Dangerous to Life or Health

Fire and Explosion Hazard Data
2-Ethoxyethanol is a flammable liquid and its vapor can form explosive mixtures with air.[5][9]

[13] Vapors are heavier than air and may travel to a source of ignition and flash back.[1][5][13]

Table 4: Fire Hazard Data for 2-Ethoxyethanol

Hazard Data Source

Flash Point
40 °C / 104 °F to 120°F

(Closed Cup)
[3][6][7]

Flammability Limits
LEL: 1.7% - 1.8%, UEL: 14% -

15.7%
[3][6][9]

Autoignition Temperature 235 °C / 455 °F [6][9]

Suitable Extinguishing Agents

Dry chemical, CO2, water

spray, or alcohol-resistant

foam.

[1][6]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

peroxides.

[5][6][9]

Globally Harmonized System (GHS) Classification
The GHS provides a standardized approach to hazard communication. 2-Ethoxyethanol is
classified with several hazard statements, indicating its significant risks.
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GHS Hazard Classification for 2-Ethoxyethanol GHS Pictograms

2-Ethoxyethanol

H226: Flammable liquid and vapor

Flammable Liquid
(Category 3)

H302: Harmful if swallowed

Acute Toxicity, Oral
(Category 4)

H331: Toxic if inhaledAcute Toxicity, Inhalation
(Category 3)

H360FD: May damage fertility.
May damage the unborn child.Reproductive Toxicity

(Category 1B)
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💀
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Caption: GHS hazard classification and pictograms for 2-Ethoxyethanol.

Experimental Protocols
The toxicological and physical hazard data presented in Safety Data Sheets are derived from

standardized experimental protocols. Below are summaries of the methodologies for key

experiments.

Acute Toxicity Testing
Acute toxicity studies are essential for determining the potential adverse effects of a substance

after a single short-term exposure.[14][15][16] The OECD provides internationally recognized

guidelines for these tests.
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OECD Guideline 401: Acute Oral Toxicity (Note: This guideline has been deleted but its

principles are foundational): This test was designed to determine the median lethal dose

(LD50) of a substance when administered orally.[14][17] The protocol involved administering

a single dose of the test substance to several groups of experimental animals (typically

rodents) via gavage, with one dose level per group.[14] Animals were observed for a period

of at least 14 days for signs of toxicity and mortality.[14] At the end of the observation period,

surviving animals were euthanized and necropsied along with those that died during the test.

[14] This method has been replaced by alternatives that use fewer animals and focus on

non-lethal endpoints.[17][18][19]

OECD Guideline 402: Acute Dermal Toxicity: This method assesses the health hazards from

short-term dermal exposure to a substance.[15][20][21][22][23] The test article is applied to a

shaved area of the skin (approximately 10% of the body surface) of the test animals, usually

rats or rabbits.[22] The substance is held in contact with the skin for a 24-hour period.[22]

The animals are then observed for at least 14 days, with daily checks for signs of toxicity and

mortality, and weekly body weight measurements.[22] A gross necropsy is performed on all

animals at the end of the study.[22] The test can be conducted as a limit test with a single

dose or a full test with multiple dose levels to determine the LD50.[22]

OECD Guideline 403: Acute Inhalation Toxicity: This guideline evaluates the health hazards

resulting from short-term inhalation exposure to a substance, which can be a gas, vapor, or

aerosol.[16][24][25][26][27] The test is crucial for volatile compounds like 2-Ethoxyethanol.
[25] Typically, rodents are exposed to a controlled atmosphere containing the test substance

for a defined period, usually 4 hours.[24][25][26] This is followed by an observation period of

at least 14 days, during which the animals are monitored for mortality, clinical signs of

toxicity, and changes in body weight.[24][25][26] A full necropsy is performed on all animals

at the conclusion of the study.[25][26] This method is used to estimate the median lethal

concentration (LC50).[25]

Flash Point Determination
The flash point is a critical parameter for classifying the flammability of liquids.[28][29] It is the

lowest temperature at which a liquid gives off enough flammable vapor to ignite in the presence

of an ignition source.[28] Closed-cup methods are commonly used as they simulate the

conditions of a liquid in a sealed container.[29][30]
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General Protocol (e.g., Pensky-Martens Closed-Cup Method - ASTM D93):

A specified volume of the sample is placed into the test cup of the apparatus.[31]

The sample is heated at a slow, constant rate while being stirred to ensure temperature

uniformity.[31]

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame) is introduced into the vapor space above the liquid.[31]

The test is concluded when the application of the ignition source causes the vapor to ignite

with a distinct flash.[31]

The temperature at which this flash occurs is recorded as the flash point.[28]
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Experimental Workflow: Closed-Cup Flash Point Determination

Start

1. Sample Preparation
(Place specified volume in test cup)

2. Controlled Heating
(Heat sample at a constant rate with stirring)

3. Apply Ignition Source
(Introduce flame at specified temperature intervals)

Flash Observed?

 No

4. Record Temperature
(This is the flash point)

 Yes

End

Click to download full resolution via product page

Caption: A typical workflow for determining the flash point using a closed-cup method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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